Cas no 1160184-14-4 (2,6-Dibromo-4-iodopyridine)

• Product Name: 2,6-Dibromo-4-iodopyridine
• CAS No: 1160184-14-4
• MF: C₅H₂Br₂IN
• MW: 362.788551807404
• MDL: MFCD13185521
• CID: 1031404
• PubChem ID: 71464233
• Update Time: 2025-10-29

2,6-Dibromo-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4-iodopyridine
• SY114606
• DB-337950
• AKOS016012577
• MFCD13185521
• N10140
• SCHEMBL1375846
• Pyridine, 2,6-dibromo-4-iodo-
• DTXSID80856002
• CS-0092864
• 1160184-14-4
• AM86350

• MDL： MFCD13185521
• Inchi： 1S/C5H2Br2IN/c6-4-1-3(8)2-5(7)9-4/h1-2H
• InChI Key： RPLWQERFYBEHLW-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1)Br)Br

Computed Properties

• Exact Mass: 360.76000
• Monoisotopic Mass: 360.75987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.21120

Additional information on 2,6-Dibromo-4-iodopyridine

Comprehensive Guide to 2,6-Dibromo-4-iodopyridine (CAS No. 1160184-14-4): Properties, Applications, and Market Insights

2,6-Dibromo-4-iodopyridine (CAS No. 1160184-14-4) is a halogenated pyridine derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique molecular structure, serves as a versatile building block for various chemical transformations. Its bromine and iodine substituents make it particularly valuable for cross-coupling reactions, which are pivotal in modern drug discovery and material science.

The growing demand for halogenated pyridines in the pharmaceutical industry has positioned 2,6-Dibromo-4-iodopyridine as a compound of interest. Researchers and manufacturers are increasingly exploring its potential in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. With the rise of AI-driven drug discovery and green chemistry, this compound’s role in sustainable and efficient synthesis routes is becoming more prominent.

One of the key advantages of 2,6-Dibromo-4-iodopyridine is its reactivity in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used to construct complex molecules, including those found in life-saving medications. The compound’s high purity and stability under various conditions further enhance its utility in industrial applications.

In recent years, the market for halogenated heterocycles has expanded due to their critical role in developing new therapeutics. 2,6-Dibromo-4-iodopyridine is no exception, with its applications extending to the synthesis of anticancer agents, antiviral drugs, and advanced materials. The compound’s ability to undergo selective functionalization makes it a preferred choice for researchers aiming to optimize molecular structures for enhanced bioactivity.

From an environmental perspective, the use of 2,6-Dibromo-4-iodopyridine aligns with the principles of green chemistry. Its efficient reactivity reduces the need for excessive reagents, minimizing waste generation. This aspect is particularly relevant as industries worldwide strive to adopt sustainable practices and comply with stringent environmental regulations.

The synthesis and handling of 2,6-Dibromo-4-iodopyridine require expertise in organic chemistry and safe laboratory practices. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability. Suppliers and researchers must also adhere to quality control protocols to ensure consistent performance in downstream applications.

Looking ahead, the demand for 2,6-Dibromo-4-iodopyridine is expected to grow, driven by advancements in drug development and material science. Innovations in catalytic processes and flow chemistry are likely to further enhance its accessibility and utility. As the scientific community continues to explore its potential, this compound will remain a valuable asset in the toolkit of chemists and researchers worldwide.

For those seeking reliable sources of 2,6-Dibromo-4-iodopyridine, it is crucial to partner with reputable suppliers who prioritize product purity and safety standards. Whether used in academic research or industrial-scale production, this compound’s versatility and reliability make it a cornerstone of modern chemical innovation.